Cas no 2138396-69-5 (1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 2138396-69-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6079039
• PubChem ID: 165480076
• Update Time: 2025-05-20

1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine
• EN300-1112956
• 2138396-69-5
• 1-[2-(2-cyclopropylcyclopropyl)ethyl]-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C12H19N3/c1-8-6-12(13)14-15(8)5-4-10-7-11(10)9-2-3-9/h6,9-11H,2-5,7H2,1H3,(H2,13,14)
• InChI Key： QTJUKZLVPHEAHQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CCC1CC1C1CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine

1-2-(2-Cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No 2138396-69-5, commonly referred to as 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule belongs to the class of pyrazole derivatives, which are well-known for their diverse applications in drug discovery and development. The cyclopropyl group attached to the pyrazole ring introduces interesting steric and electronic properties, making this compound a promising candidate for further research.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The cyclopropyl substituent in this compound is of particular interest, as it can influence the molecule's ability to interact with biological targets such as enzymes or receptors. Researchers have explored the impact of such substituents on the compound's stability, solubility, and bioavailability, which are critical factors in drug development.

One of the most notable aspects of 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine is its potential as a lead compound in the discovery of novel pharmaceutical agents. By modifying the cyclopropyl group or other parts of its structure, chemists can optimize its properties for specific therapeutic applications. For instance, recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for large-scale production and further testing.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. Its ability to modulate key cellular pathways makes it a valuable tool for understanding disease mechanisms and developing innovative treatments. Moreover, the presence of a methyl group at position 5 of the pyrazole ring contributes to its chemical stability, which is essential for maintaining its efficacy in vivo.

The structural complexity of 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine also presents challenges in terms of synthesis and characterization. However, modern analytical techniques such as NMR spectroscopy and mass spectrometry have proven invaluable in overcoming these challenges. These tools allow researchers to accurately determine the compound's molecular structure and assess its purity, ensuring high-quality standards in both academic and industrial settings.

Looking ahead, the continued exploration of pyrazole derivatives like this compound is expected to yield new insights into their therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of 1-2-(2-cyclopropylcyclopropyl)ethyl-5-methyl-1H-pyrazol-3-amine and similar compounds. As research progresses, this molecule may play a pivotal role in advancing personalized medicine and improving patient outcomes.